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1,1'-Diethyl-[4,4'-bipyridine]-1,1'-

diium iodide

CAS No.: 1983-61-5

Cat. No.: B162674

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl viologen diiodide, systematically named 1,1'-diethyl-4,4'-bipyridinium diiodide, is a

fascinating and versatile organic salt. As a member of the viologen family, it is characterized by

its remarkable redox properties, leading to intense and reversible color changes. This unique

characteristic has positioned ethyl viologen diiodide as a valuable tool in a multitude of

scientific disciplines, from fundamental electrochemical studies to the development of

advanced electrochromic devices. For professionals in drug development, understanding the

redox behavior and potential cytotoxicity of viologen derivatives is crucial for screening and

safety assessments. This guide provides a comprehensive overview of the chemical structure,

synthesis, key properties, and significant applications of ethyl viologen diiodide, underpinned

by established scientific principles and experimental evidence.
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Ethyl viologen diiodide is an ionic compound with the chemical formula C₁₄H₁₈I₂N₂ and a

molecular weight of 468.12 g/mol .[1] The core of the molecule is the 1,1'-diethyl-4,4'-

bipyridinium dication, which features two quaternized pyridine rings linked at the 4-position.

This dication is charge-balanced by two iodide anions.

The planarity of the bipyridinium system is a key feature, allowing for extensive π-electron

delocalization, which is fundamental to its electronic and optical properties. The ethyl groups

attached to the nitrogen atoms influence the compound's solubility and steric hindrance, which

can modulate its electrochemical behavior.

Physicochemical Properties
Property Value Source

CAS Number 1983-61-5 [1]

Molecular Formula C₁₄H₁₈I₂N₂ [1]

Molecular Weight 468.12 g/mol [1]

Appearance Yellowish powder [1]

Melting Point 275 °C (decomposition) [1]

Solubility

While specific quantitative data

for the diiodide salt is not

readily available, viologen salts

generally exhibit solubility in

polar solvents. For instance,

the related ethyl viologen

diperchlorate has a solubility of

2.5% in water. Based on the

"like dissolves like" principle,

ethyl viologen diiodide is

expected to be soluble in water

and other polar solvents like

ethanol and acetonitrile, and

poorly soluble in nonpolar

solvents such as hexane.
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Synthesis of Ethyl Viologen Diiodide
The synthesis of ethyl viologen diiodide is a straightforward quaternization reaction, a classic

example of an Sₙ2 reaction in organic chemistry. The general principle involves the reaction of

4,4'-bipyridine with an ethylating agent, in this case, ethyl iodide.

Causality Behind Experimental Choices
The choice of reactants and conditions is dictated by the need to efficiently form the dicationic

product. 4,4'-bipyridine serves as the nucleophilic substrate, with the nitrogen atoms readily

attacking the electrophilic carbon of the ethylating agent. Ethyl iodide is an excellent ethylating

agent because iodide is a very good leaving group, facilitating the Sₙ2 reaction. The reaction is

typically carried out in a polar aprotic solvent, such as acetonitrile or dimethylformamide (DMF),

to dissolve the reactants and facilitate the formation of the charged product. Heating is often

employed to increase the reaction rate.

Experimental Protocol: Synthesis of Ethyl Viologen
Diiodide
This protocol is based on the general principles of viologen synthesis.

Materials:

4,4'-Bipyridine

Ethyl iodide (C₂H₅I)

Acetonitrile (CH₃CN), anhydrous

Diethyl ether

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle
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Büchner funnel and filter paper

Procedure:

In a round-bottom flask, dissolve 1.0 equivalent of 4,4'-bipyridine in anhydrous acetonitrile.

Add a stoichiometric excess (at least 2.2 equivalents) of ethyl iodide to the solution. The

excess ensures the complete di-quaternization of the bipyridine.

Attach a reflux condenser and heat the reaction mixture to reflux with stirring. The reaction

progress can be monitored by the precipitation of the product.

After several hours of reflux, or once the reaction is deemed complete, allow the mixture to

cool to room temperature.

The precipitated product can be collected by vacuum filtration using a Büchner funnel.

Wash the collected solid with diethyl ether to remove any unreacted starting materials and

solvent residues.[2][3]

Dry the resulting yellowish powder under vacuum to obtain the final product, ethyl viologen

diiodide.

Self-Validation: The identity and purity of the synthesized ethyl viologen diiodide can be

confirmed using standard analytical techniques such as ¹H NMR spectroscopy (to confirm the

presence of the ethyl groups and the bipyridinium protons), and elemental analysis.

The Redox Chemistry of Ethyl Viologen Diiodide
The most defining characteristic of ethyl viologen diiodide is its ability to undergo reversible

one-electron reductions. This redox activity is central to all of its major applications. The ethyl

viologen dication (EV²⁺) can be reduced in two distinct steps to form a radical cation (EV⁺•)

and a neutral species (EV⁰).

EV²⁺ (colorless/pale yellow) + e⁻ ⇌ EV⁺• (blue) EV⁺• (blue) + e⁻ ⇌ EV⁰ (less intensely colored)

The first reduction to the radical cation is highly reversible and results in a dramatic color

change to an intense blue.[4] This is due to the formation of a highly conjugated radical species
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where the unpaired electron is delocalized over the entire bipyridinium system. The absorption

spectrum of the ethyl viologen radical cation exhibits a strong peak at approximately 608 nm.[5]

The second reduction to the neutral species is also possible but can be less reversible under

certain conditions.

Electrochemical Properties
Cyclic voltammetry is a powerful technique to probe the redox behavior of ethyl viologen. A

typical cyclic voltammogram of ethyl viologen in an aqueous electrolyte shows two distinct

reduction peaks. The first reduction peak, corresponding to the EV²⁺/EV⁺• couple, occurs at a

potential of approximately -0.62 V (vs. a reference electrode). The second reduction peak, for

the EV⁺•/EV⁰ couple, is observed at a more negative potential, around -0.89 V.[3]

EV²⁺ (Dication)
Colorless/Pale Yellow

EV⁺• (Radical Cation)
Intense Blue

+ e⁻
-0.449 V

- e⁻

EV⁰ (Neutral)
Less Colored

+ e⁻

- e⁻

Click to download full resolution via product page

Caption: Redox states of ethyl viologen and their associated colors.

Applications in Research and Development
The unique electrochemical and optical properties of ethyl viologen diiodide have led to its use

in several key areas.

Electrochromic Devices
Electrochromism is the phenomenon where a material changes color in response to an applied

electrical potential.[6] Ethyl viologen is an excellent candidate for electrochromic devices

(ECDs) due to its distinct color change, fast switching times, and good stability.[7][8]

Experimental Workflow: Fabrication of a Simple Ethyl Viologen-
Based Electrochromic Device
This protocol describes the fabrication of a basic sandwich-type ECD.

Materials:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 13 Tech Support

https://orgsyn.org/demo.aspx?prep=CV9P0242
http://orgsyn.org/demo.aspx?prep=v95p0112
https://www.benchchem.com/product/b162674/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-ethyl-viologen-diiodide-structure-properties-and-applications
https://www.cdnisotopes.com/media/catalog/product/d/-/d-6417_1.pdf
https://arxiv.org/abs/1607.04495
https://www.researchgate.net/figure/Basic-design-of-an-electrochromic-device-showing-transport-of-positive-ions-under-the_fig1_337121152
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162674?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Indium tin oxide (ITO) coated glass or flexible PET slides

Ethyl viologen diiodide

A suitable electrolyte (e.g., a solution of a lithium salt in propylene carbonate)

A polymer matrix (e.g., poly(methyl methacrylate) - PMMA)

A redox-active counter electrode material (e.g., ferrocene)

Spacers (e.g., thin polymer film)

UV-curable epoxy

Procedure:

Prepare the Electrochromic Solution: Dissolve ethyl viologen diiodide, the electrolyte salt,

and ferrocene in a solvent. Then, dissolve the polymer matrix in this solution to form a

viscous gel.

Clean the ITO Substrates: Thoroughly clean the ITO-coated substrates to ensure good

adhesion and electrical contact.

Assemble the Device:

Place one ITO substrate with the conductive side facing up.

Place spacers around the edges of the substrate.

Cast the electrochromic gel onto the substrate.

Carefully place the second ITO substrate on top, with its conductive side facing down, to

form a sandwich structure.

Seal the Device: Seal the edges of the device with a UV-curable epoxy to prevent leakage of

the electrolyte.
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Testing: Apply a voltage across the two ITO electrodes to observe the color change.

Reversing the polarity will bleach the color.

Preparation

Assembly

Finalization & Testing

Prepare Electrochromic Gel

Cast Gel on First Substrate

Clean ITO Substrates

Add Spacers

Place Second Substrate

Seal Edges

Apply Voltage & Test

Click to download full resolution via product page

Caption: Workflow for the fabrication of an ethyl viologen-based electrochromic device.

Redox Indicators
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A redox indicator is a substance that changes color at a specific electrode potential.[9] Ethyl

viologen, with its distinct color change upon reduction, serves as an excellent indicator for

redox titrations in anaerobic and low-potential systems. Its normal potential is -0.449 V.[9][10]

Experimental Protocol: Use of Ethyl Viologen as a Redox
Indicator
This protocol outlines a simple demonstration of the redox indicator properties of ethyl

viologen.

Materials:

Ethyl viologen diiodide solution (e.g., 0.1% in deionized water)

A reducing agent solution (e.g., sodium dithionite, Na₂S₂O₄)

An inert atmosphere (e.g., nitrogen or argon)

Airtight container or glovebox

Procedure:

Prepare a dilute aqueous solution of ethyl viologen diiodide. The solution should be pale

yellow.

In an inert atmosphere to exclude oxygen, add a small amount of the reducing agent solution

to the ethyl viologen solution.

Observe the immediate formation of an intense blue color, indicating the reduction of EV²⁺ to

EV⁺•.

If the blue solution is exposed to air (oxygen), the color will gradually fade as the radical

cation is re-oxidized to the dication.[11] This demonstrates the reversibility of the redox

process.

Relevance to Drug Development
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While ethyl viologen diiodide itself is not a therapeutic agent, its properties and the broader

class of viologens are highly relevant to drug development professionals for several reasons:

Toxicity and Cytotoxicity Screening: The well-known toxicity of some viologens, such as

paraquat (methyl viologen), makes this class of compounds an important subject for

toxicological studies.[12][13] Research into the cytotoxicity of various viologen derivatives

helps in understanding structure-toxicity relationships.[12][13] This knowledge is crucial for

medicinal chemists in designing new drug candidates and for toxicologists in assessing the

safety of new chemical entities that may contain similar structural motifs. In vitro cytotoxicity

assays using cell lines are a common method to evaluate the potential toxicity of compounds

like ethyl viologen.[14][15]

Redox Mediators in Biological Systems: Viologens can act as electron acceptors and redox

mediators in biological systems. This property can be exploited in various biochemical

assays. For example, they can be used to study the activity of redox enzymes.

Understanding how compounds like ethyl viologen interact with biological redox chains is

important for elucidating mechanisms of drug action and toxicity.

Safety and Handling
Ethyl viologen diiodide and related viologen compounds should be handled with care, following

standard laboratory safety procedures. While a specific, detailed safety data sheet (SDS) for

ethyl viologen diiodide is not readily available from the search results, information from closely

related compounds like ethyl viologen dibromide and methyl viologen diiodide provides a good

basis for safe handling.

General Hazards: Viologens can be harmful if swallowed, in contact with skin, or inhaled.[6]

[16] They can cause skin and serious eye irritation, as well as respiratory irritation.[6][16]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, gloves, and a lab coat.[1] When handling the powder, a dust mask is

recommended.[1]

Handling: Avoid contact with skin and eyes, and avoid inhalation of dust.[17] Use in a well-

ventilated area.

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[17]
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Conclusion
Ethyl viologen diiodide is a compound of significant scientific interest due to its rich redox

chemistry and associated electrochromic properties. Its straightforward synthesis and versatile

applications make it a valuable tool for researchers in chemistry, materials science, and related

fields. For professionals in drug development, the study of viologens provides important

insights into toxicology and the interaction of redox-active compounds with biological systems.

By understanding the fundamental principles outlined in this guide, researchers can effectively

and safely utilize ethyl viologen diiodide in their scientific endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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